N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H12N4O5S/c1-26-13-5-2-10(3-6-13)17-20-21-18(27-17)19-16(23)15-9-11-8-12(22(24)25)4-7-14(11)28-15/h2-9H,1H3,(H,19,21,23)
• InChI Key: FALNVWKQPONEGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC4=C(S3)C=CC(=C4)[N+](=O)[O-]
• Molecular Formula: C18H12N4O5S
• Molecular Weight: 396.4 g/mol
• CAS No.: 941892-10-0

Description

N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H12N4O5S and its molecular weight is 396.38. The purity is usually 95%.
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Scientific Research Applications

Antidiabetic Screening

A study by Lalpara et al. (2021) involved the synthesis of N-substituted dihydropyrimidine derivatives related to the compound . These compounds were evaluated for their in vitro antidiabetic activity using the α-amylase inhibition assay.

Synthesis and Characterization

Taha et al. (2014) conducted a study on a related compound, 4-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzohydrazide, focusing on its synthesis and characterization through various steps Taha et al. (2014).

Antibacterial Activity

Aghekyan et al. (2020) explored the synthesis and antibacterial activity of novel 1,3,4-Oxadiazoles with structures similar to the compound of interest. They tested these compounds for their antibacterial properties Aghekyan et al. (2020).

Nematocidal Activity

A study by Liu et al. (2022) on 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide group demonstrated their nematocidal activities against Bursaphelenchus xylophilus. The study highlighted the potential of these compounds as lead compounds for nematicide development Liu et al. (2022).

Antioxidant Activity

Research by Tumosienė et al. (2019) on 1-(5-Chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives, including compounds with 1,3,4-oxadiazole structures, showed significant antioxidant activities, with some outperforming known antioxidants like ascorbic acid Tumosienė et al. (2019).

Crystal Structure and DFT Calculations

Kumara et al. (2017) conducted studies on the crystal structure and DFT calculations of novel 1,3,4-oxadiazole derivatives, providing insights into the structural and electronic properties of such compounds Kumara et al. (2017).

Future Directions

The future directions for research on this compound could involve further exploration of its biological activities, synthesis methods, and potential applications.